Cas no 1203407-22-0 (N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1203407-22-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5857768
• PubChem ID: 45496979
• Update Time: 2025-06-07

N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-(2,3-dimethylphenyl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• N-(2,3-dimethylphenyl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• AKOS024501637
• F5228-2423
• 1203407-22-0
• N-(2,3-dimethylphenyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide

• Inchi： 1S/C17H21N3O2/c1-11(2)15-8-17(22)20(10-18-15)9-16(21)19-14-7-5-6-12(3)13(14)4/h5-8,10-11H,9H2,1-4H3,(H,19,21)
• InChI Key： DIYFNYUQKPZQFN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C)N=CN1CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

Professional Introduction to N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No 1203407-22-0)

N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide, identified by its CAS number 1203407-22-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The structural framework of N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide incorporates several key pharmacophoric elements that contribute to its pharmacological profile. The presence of a pyrimidine core is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes and have been extensively explored in the development of therapeutic agents. Specifically, the 1,6-dihydropyrimidinone scaffold is known for its versatility in drug design, offering multiple sites for functionalization to enhance binding affinity and selectivity.

The aromatic ring substituents, namely 2,3-dimethylphenyl, contribute to the compound's lipophilicity and may play a crucial role in interactions with biological targets. Additionally, the propan-2-yl side chain introduces further modularity, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability. These features make N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide a promising candidate for further investigation in the quest for novel pharmacological entities.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The pyrimidine derivative N-(2,3-dimethylphenyl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

The synthesis of N-(< strong > 2 , 3 - dimethylphenyl strong > ) - 4 - ( propan - 2 - yl ) - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl acetamide ( CAS No 1203407 - 22 - 0 ) involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the pyrimidine ring is typically achieved through condensation reactions between appropriate precursors under acidic or basic catalysis. Subsequent functionalization steps, such as alkylation and acetylation, are employed to introduce the desired substituents at strategic positions within the molecule. These synthetic strategies highlight the importance of organic chemistry expertise in the development of complex pharmaceutical intermediates like this one.

Evaluation of the pharmacological properties of N-(< strong > 2 , 3 - dimethylphenyl strong > ) - 4 - ( propan - 2 - yl ) - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl acetamide ( CAS No 1203407 - 22 - 0 ) has revealed several promising characteristics. In vitro studies have demonstrated interactions with target proteins relevant to various therapeutic areas. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to cross cell membranes makes it a candidate for oral administration, which is often preferred for patient compliance and convenience.

The potential therapeutic applications of N-(< strong > 2 , 3 - dimethylphenyl strong > ) - < strong > 4 strong > -( propan - 2 - yl ) - < strong > 6 strong >-- oxo -- < strong >1 , strong >-- dihydropyrimidin -- < strong >1 strong >-- yl acetamide ( CAS No: < strong >1203407 strong >--22--00) are being actively explored in preclinical research. Given its structural features and observed biological activity, this compound holds promise for addressing unmet medical needs across multiple disease indications. Further investigation into its mechanism of action and safety profile will be essential before moving into clinical trials and eventual therapeutic use.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical intermediates like N-(< strong >dimethylphenyl strong >) --( propan -- yl)--( dihydropyrimidinone) -- acetic acid amide (CAS No:1203407--22--00). These intermediates serve as building blocks for more complex drug candidates and are instrumental in accelerating the drug discovery process. The synthesis and characterization of such compounds require collaboration between chemists specializing in organic synthesis, medicinal chemistry, and pharmacology to ensure that the final product meets stringent quality standards while demonstrating efficacy and safety.

In conclusion,N-(< strong >dimethylphenyl strong >)-( propan -- yl)--( dihydropyrimidinone) -- acetic acid amide (CAS No:1203407--22--00) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover additional biological activities associated with this compound,it is likely that further investigations will solidify its role as an important intermediate or lead compound in drug development efforts.